Cas no 5467-15-2 (ethyl N,N-bis(2-chloroethyl)carbamate)

ethyl N,N-bis(2-chloroethyl)carbamate structure
5467-15-2 structure
Product Name:ethyl N,N-bis(2-chloroethyl)carbamate
CAS No:5467-15-2
MF:C7H13Cl2NO2
MW:214.089620351791
CID:372838
PubChem ID:21635
Update Time:2025-04-19

ethyl N,N-bis(2-chloroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N,N-bis(2-chloroethyl)-, ethyl ester
    • ethyl N,N-bis(2-chloroethyl)carbamate
    • AG-F-90471
    • Bis-(2-chlor-aethyl)-carbamidsaeure-aethylester
    • bis-(2-chloro-ethyl)-carbamic acid ethyl ester
    • Bis(2-chloroethyl)carbamic acid ethyl ester
    • Bis-< 2-chlor-ethyl> -carbamidsaeure-ethylester
    • BRN 1100678
    • CARBAMIC ACID, BIS(2-CHLOROETHYL)-, ETHYL ESTER
    • ethyl bis(2-chloroethyl)carbamate
    • Ethyl N,N-bis(2-chlorethyl)carbamat
    • LEO 287C
    • MCV 55b
    • Urethane mustard
    • DTXSID70203127
    • C7H13Cl2NO2
    • EthylN,N-bis(2-chloroethyl)carbamate
    • LKVXSBPPCRGKIF-UHFFFAOYSA-N
    • SCHEMBL2272442
    • NSC27135
    • CS-0348197
    • UNII-MFC9H74WS2
    • EN300-121086
    • NSC 27135
    • Carbamic acid, N,N-bis(2-chloroethyl)-, ethyl ester
    • AKOS005216028
    • MFC9H74WS2
    • NSC-27135
    • 4-04-00-00453 (Beilstein Handbook Reference)
    • 5467-15-2
    • Inchi: 1S/C7H13Cl2NO2/c1-2-12-7(11)10(5-3-8)6-4-9/h2-6H2,1H3
    • InChI Key: LKVXSBPPCRGKIF-UHFFFAOYSA-N
    • SMILES: ClCCN(C(=O)OCC)CCCl

Computed Properties

  • Exact Mass: 213.03249
  • Monoisotopic Mass: 213.0323340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
  • LogP: 1.92250

ethyl N,N-bis(2-chloroethyl)carbamate Pricemore >>

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